Cas no 126006-77-7 (Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-, 2-[[(3-methylphenyl)amino]thioxomethyl]hydrazide)

• Product Name: Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-, 2-[[(3-methylphenyl)amino]thioxomethyl]hydrazide
• CAS No: 126006-77-7
• MF: C₂₂H₂₁N₃O₂S
• MW: 391.486043691635
• CID: 222147
• PubChem ID: 3079552
• Update Time: 2025-04-19

Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-, 2-[[(3-methylphenyl)amino]thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-, 2-[[(3-methylphenyl)amino]thioxomethyl]hydrazide
• 1-(3-methylphenyl)-3-[[2-(4-phenylphenoxy)acetyl]amino]thiourea
• ((1,1'-Biphenyl)-4-yloxy)acetic acid 2-(((3-methylphenyl)amino)thioxomethyl)hydrazide
• 126006-77-7
• Acetic acid, ((1,1'-biphenyl)-4-yloxy)-, 2-(((3-methylphenyl)amino)thioxomethyl)hydrazide
• DTXSID60155045

• Inchi： 1S/C22H21N3O2S/c1-16-6-5-9-19(14-16)23-22(28)25-24-21(26)15-27-20-12-10-18(11-13-20)17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,24,26)(H2,23,25,28)
• InChI Key： NIYHMWCXYSAQIL-UHFFFAOYSA-N
• SMILES： S=C(NNC(COC1C=CC(=CC=1)C1C=CC=CC=1)=O)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 391.13563
• Monoisotopic Mass: 391.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.256
• Refractive Index: 1.661
• PSA: 62.39